Cas no 1214388-50-7 (2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid)

• Product Name: 2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid
• CAS No: 1214388-50-7
• MF: C₁₇H₁₁FN₂O₂
• MW: 294.279847383499
• CID: 4909119
• Update Time: 2025-10-31

2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4,5-di(pyridin-3-yl)benzoic acid
• 2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid

• Inchi： 1S/C17H11FN2O2/c18-16-8-14(12-4-2-6-20-10-12)13(7-15(16)17(21)22)11-3-1-5-19-9-11/h1-10H,(H,21,22)
• InChI Key： FDJTXKGTZOHICI-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(C2C=NC=CC=2)C(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 294.08
• Monoisotopic Mass: 294.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.1

Additional information on 2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid

Recent Advances in the Study of 2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid (CAS: 1214388-50-7)

2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid (CAS: 1214388-50-7) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated benzoic acid core and dual pyridinyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects.

The synthesis of 2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid involves a multi-step process that includes palladium-catalyzed cross-coupling reactions to introduce the pyridinyl groups and subsequent fluorination of the benzoic acid core. The compound's structural features have been elucidated using advanced spectroscopic techniques such as NMR and X-ray crystallography, confirming its high purity and stability. These properties make it an attractive candidate for further pharmacological investigations.

In recent preclinical studies, 2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid has demonstrated potent inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. For instance, it has been shown to selectively inhibit the JAK-STAT signaling pathway, which plays a critical role in immune regulation and tumorigenesis. Additionally, the compound exhibits favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, as evidenced by in vitro and in vivo studies.

Another area of interest is the compound's potential as an anti-inflammatory agent. Preliminary data suggest that it can modulate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This effect is thought to be mediated through the inhibition of NF-κB signaling, a key pathway in inflammation. These findings highlight the compound's dual utility in both oncology and immunology research.

Despite these promising results, further research is needed to fully understand the mechanistic details of 2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid's biological activities. Ongoing studies are exploring its efficacy in animal models of disease, as well as its potential side effects and toxicity profiles. The compound's unique chemical structure also opens up possibilities for structural optimization to enhance its therapeutic index.

In conclusion, 2-Fluoro-4,5-di(pyridin-3-yl)benzoic acid (CAS: 1214388-50-7) represents a promising scaffold for the development of new kinase inhibitors and anti-inflammatory agents. Its well-characterized synthesis, potent biological activity, and favorable pharmacokinetic properties make it a valuable tool for both basic research and drug discovery. Future studies will likely focus on its clinical translation and the exploration of its broader therapeutic applications.